1-(4-bromo-2-methylphenyl)-1H-pyrazole

• IUPAC Name: 1-(4-bromo-2-methylphenyl)pyrazole
• InChI: InChI=1S/C10H9BrN2/c1-8-7-9(11)3-4-10(8)13-6-2-5-12-13/h2-7H,1H3
• InChI Key: QUZDFTSXLKGXGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)N2C=CC=N2
• Molecular Formula: C10H9BrN2
• Molecular Weight: 237.10 g/mol
• CAS No.: 1379371-45-5

Description

1-(4-Bromo-2-methylphenyl)-1H-pyrazole is a chemical compound with the molecular formula C10H9BrN2 It is a derivative of pyrazole, a five-membered heterocyclic compound containing two nitrogen atoms

Preparation Methods

The synthesis of 1-(4-bromo-2-methylphenyl)-1H-pyrazole typically involves the reaction of 4-bromo-2-methylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized under acidic conditions to yield the desired pyrazole derivative. Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to improve yield and purity.

Chemical Reactions Analysis

1-(4-Bromo-2-methylphenyl)-1H-pyrazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding pyrazole oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced pyrazole derivatives.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents for these reactions include sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-Bromo-2-methylphenyl)-1H-pyrazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(4-bromo-2-methylphenyl)-1H-pyrazole involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

1-(4-Bromo-2-methylphenyl)-1H-pyrazole can be compared with other similar compounds, such as:

1-(4-Bromo-2-methylphenyl)ethanone: This compound has a similar structure but differs in the functional group attached to the phenyl ring.

2-Bromo-1-(4-methylphenyl)ethanone: Another related compound with a different substitution pattern on the phenyl ring.

The uniqueness of this compound lies in its specific substitution pattern and the presence of the pyrazole ring, which imparts distinct chemical and biological properties.